Journal Name:Science China Materials
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An integrated oxygen electrode derived from a flexible single-walled carbon nanotube film for rechargeable Zn-air batteries produced by electropolymerization
Science China Materials ( IF 0 ) Pub Date: 2023-03-31 , DOI: 10.1038/s41427-022-00441-0
The development of low-cost, high-activity, and durable integrated bifunctional flexible air electrodes for use in Zn-air batteries is both challenging and important. We report a simple and scalable electropolymerization method used to prepare an electrode material comprising heavily N-doped carbon covering single-walled carbon nanotube (N/C-SWCNT) networks. The resulting core/shell structure of the hybrid electrode enabled the flexibility, mechanics, and three-dimensional interconnected porous structure of SWCNT films while containing abundant pyridinic N, which provided excellent catalytic activity for both the oxygen reduction and evolution reactions (overpotential gap = 0.76 V). A binder-free Zn-air battery using the N/C-SWCNT film as an oxygen electrode was assembled and showed a high peak power density of 181 mW/cm2, a high specific capacity of 810 mAh/g and stable discharge‒charge cycling performance. We also constructed a flexible solid-state Zn-air battery featuring not only a high power density of 22 mW/cm2 but also good flexibility and stability.
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Gyroid-structured nanoporous chitosan from block copolymer template for UVC reflection
Science China Materials ( IF 0 ) Pub Date: 2023-03-31 , DOI: 10.1038/s41427-022-00440-1
Bioinspired from structural coloration of butterfly wing structure, this work aims to fabricate nanoporous chitosan for UVC reflection. By taking advantage of self-assembled polystyrene-b-polydimethylsiloxane (PS-b-PDMS) with double gyroid texture followed by hydrofluoric acid etching of PDMS block, nanoporous PS with well-defined nanochannels can be fabricated, and used as a template for templated crosslinking reaction of chitosan through a multiple pore-filling process. Well-ordered nanoporous chitosan with shifting networks in nanoscale can be successfully fabricated after removal of the PS template. With the low absorption of chitosan in the ultraviolet region and the shifting networks for opening the bandgap, it is appealing to exploit the nanonetwork chitosan as high reflective materials for UVC optical devices, as evidenced by finite-difference time-domain (FDTD) simulation and optical measurements experimentally.
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Squid/synthetic polymer double-network gel: elaborated anisotropy and outstanding fracture toughness characteristics
Science China Materials ( IF 0 ) Pub Date: 2023-01-20 , DOI: 10.1038/s41427-022-00454-9
The hierarchical anisotropy of a biotissue plays an essential role in its elaborate functions. To mimic the anisotropy-based functions of biotissues, soft and wet synthetic hydrogels with sophisticated biotissue-like anisotropy have been extensively explored. However, most existing synthetically manufactured anisotropic hydrogels exhibit fundamental anisotropy and poor mechanical toughness characteristics. In this paper, natural/synthetic hybrid double-network (DN) hydrogels with hierarchical anisotropy and high toughness characteristics are reported. These DN gels are prepared directly by using a squid mantle as an anisotropic soft bioproduct for the primary network and polyacrylamide (PAAm) as a synthetic polymer for the secondary network. The obtained squid/PAAm DN gel maintains the complex orientation of the muscle fibers of the squid mantle and exhibits anisotropic, enhanced mechanical properties and excellent fracture resistance due to its unique composite structure. This hybrid strategy provides a general method for preparing hydrogels with elaborated anisotropy and determining functions derived from the anisotropy.
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A photothermal-response oxygen release platform based on a hydrogel for accelerating wound healing
Science China Materials ( IF 0 ) Pub Date: 2023-01-13 , DOI: 10.1038/s41427-022-00456-7
During wound healing, oxygen availability and the anti-inflammatory microenvironment play an important role in the formation of new tissue. However, providing continuous and controllable oxygen around the injured tissue while inhibiting inflammation and realizing the synergistic effect of oxygen supply and anti-inflammation is still a major problem affecting the regeneration and repair of wound tissue. Inspired by skin wound pathology and the inflammatory microenvironment, a photothermal response-assisted strategy was developed in this study. We prepared a composite hydrogel system of polydopamine-hyaluronic acid (PDA-HA) hydrogel-loaded calcium peroxide-indocyanine green combined with lauric acid and manganese dioxide (CaO2-ICG@LA@MnO2) nanoparticles that showed excellent photothermal performance under near-infrared (NIR) irradiation and realized the on-off release of oxygen and reactive oxygen species (ROS). Controllable and sustainable oxygen release can promote the regeneration and repair of damaged tissue, and the generated ROS can effectively inhibit the outbreak of inflammation at the initial stage of wound healing. We believe that the system we have developed can be used in a new approach for treating chronic wounds.
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Chemically and electronically active metal ions on InAs quantum dots for infrared detectors
Science China Materials ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1038/s41427-023-00477-w
Colloidal InAs quantum dots (QDs) are emerging candidates for NIR-SWIR optoelectronic applications because of their excellent electrical and optical properties. However, the syntheses of InAs QDs, which demand strongly reducing atmospheres or highly reactive precursors, are difficult because of their highly covalent bonding and lack of Group 15 precursors. While the coreduction method with commercially available arsenic precursors enables facile syntheses of InAs QDs, it results in broad size distributions requiring subsequent size-selection processes. In this study, we introduced zinc ions in the form of coordination complexes during coreduction of the indium and arsenic precursors. The Zn ions chemically passivated the surfaces of the InAs QDs, narrowed the size distribution and removed surface defects. When the InAs QDs were integrated into infrared photodiodes as IR absorbers, the surface-attached Zn ions electrically modulated the energy level and carrier concentration. Infrared photodiodes with the InAs:Zn QD layers exhibited dark currents and photoresponses that were two orders of magnitude lower and approximately twice as fast, respectively, as those seen for bare InAs QDs.
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Recent trends in photoelectrochemical water splitting: the role of cocatalysts
Science China Materials ( IF 0 ) Pub Date: 2022-11-11 , DOI: 10.1038/s41427-022-00436-x
Environmental degradation due to the carbon emissions from burning fossil fuels has triggered the need for sustainable and renewable energy. Hydrogen has the potential to meet the global energy requirement due to its high energy density; moreover, it is also clean burning. Photoelectrochemical (PEC) water splitting is a method that generates hydrogen from water by using solar radiation. Despite the advantages of PEC water splitting, its applications are limited by poor efficiency due to the recombination of charge carriers, high overpotential, and sluggish reaction kinetics. The synergistic effect of using different strategies with cocatalyst decoration is promising to enhance efficiency and stability. Transition metal-based cocatalysts are known to improve PEC efficiency by reducing the barrier to charge transfer. Recent developments in novel cocatalyst design have led to significant advances in the fundamental understanding of improved reaction kinetics and the mechanism of hydrogen evolution. To highlight key important advances in the understanding of surface reactions, this review provides a detailed outline of very recent reports on novel PEC system design engineering with cocatalysts. More importantly, the role of cocatalysts in surface passivation and photovoltage, and photocurrent enhancement are highlighted. Finally, some challenges and potential opportunities for designing efficient cocatalysts are discussed.
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Assembling defined DNA nanostructures with anticancer drugs: a metformin/DNA complex nanoplatform with a synergistic antitumor effect for KRAS-mutated lung cancer therapy
Science China Materials ( IF 0 ) Pub Date: 2022-10-07 , DOI: 10.1038/s41427-022-00427-y
Herein, a strategy is proposed to simultaneously deliver the small-molecule drug metformin and siRNA with self-assembled DNA nanostructures. The biomedical application of DNA nanostructures is highly promising but still in its infancy. DNA nanostructures as drug delivery vehicles are conventionally synthesized in a magnesium-containing buffer. We propose using an anticancer drug to assemble DNA nanostructures and deliver them with siRNA for synergistic anticancer therapy. The metformin cargo induces DNA self-assembly into well-defined, uniform nanostructures, producing a drug–DNA nanocomplex with multiple functionalities for cancer therapy. Both tile-based and DNA origami structures can be assembled with metformin. The as-prepared metformin/DNA nanocomplex showed high structural and thermal stability and enzymatic resistance in physiological settings. The metformin in the nanocomplex and the KRASG12C siRNA exerted a strong, synergistic antitumor effect against KRAS-mutated non-small cell lung cancer (NSCLC) both in vitro and in vivo by suppressing the RAS/AKT/mTOR and AMPK/AKT/mTOR signaling pathways. The current study suggests that the assembly of complex DNA nanomaterials with carefully chosen small molecules is key to endowing DNA nanostructures with new functionalities and subsequently expanding their applications in multidisciplinary research fields.
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Utilizing ferrorestorable polarization in energy-storage ceramic capacitors
Science China Materials ( IF 0 ) Pub Date: 2022-10-07 , DOI: 10.1038/s41427-022-00426-z
A self-powered system with a long lifetime would represent an opportunity in the development of a next-generation, standalone Internet of Things. Ceramic capacitors are promising candidates for energy storage components because of their stability and fast charge/discharge capabilities. However, even the energy density of state-of-the-art capacitors needs to be increased markedly for this application. Improving the breakdown electric field represents a potential solution, but operations at such high fields relying on unchanged dielectric permittivity sacrifice the lifetime of the capacitor to some degree. Here, we report ferrorestorable polarization engineering capable of more than doubling the effective permittivity. Our experiments and ab initio calculations demonstrate that a defect dipole composed of Cu3+ and oxygen vacancy in a prototypical ferroelectric BaTiO3 ceramic is coupled with spontaneous polarization. The resultant ferrorestorable polarization delivers an extraordinarily large effective relative permittivity, beyond 7000, with a high energy efficiency up to 89%. Our work paves the way to realizing efficient ceramic capacitors for self-powered applications.
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Modular assembly of metal nanoparticles/mesoporous carbon two-dimensional nanosheets
Science China Materials ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.1038/s41427-023-00482-z
The manipulation of polymeric micelles across extended-length scales is a key challenge in the design of integrated mesoporous materials with well-defined geometry and advanced functions. Herein, we demonstrate a modular assembly strategy to construct metal nanoparticle functionalized mesoporous carbon two-dimensional (2D) nanosheets by organizing zero-dimensional (0D) spherical monomicelle modules on the 2D supporting blocks. The modular assembly process involves two key steps: the “modularization” step is used to synthesize highly uniform metal–catecholamine (MC) complex functionalized monomicelle “modules” that can be conveniently assembled on the 2D supporting blocks (graphene oxide (GO), WS2, and MXene) in the following “assembly” step. After an annealing process, the resultant composites possess a single-layered 2D nanosheet surrounded by two single-layered mesoporous carbon at both sides and exhibit highly ordered mesostructures with large surface areas (~385 m2 g−1), tunable pore sizes (16–25 nm) and highly dispersed metal-containing nanoparticles. Due to the modularity of this assembly process, a range of metal species (Co, Fe, Ni, V, Cu, Pd, FeCo, CoNi, and FeCoNi) can be in-situ incorporated into the 2D mesoporous frameworks, which are partially embedded in the pore walls with the remaining part exposed in the pore channels. Benefiting from the unique textual structures, the resultant GO-derived functional mesoporous carbon nanosheets (Co as the functional species and being annealed at 850 °C) exhibit excellent electrocatalytic activity, long-term stability, and superior methanol tolerance for oxygen reduction reaction, which holds great potential as a catalyst for fuel cells.
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Enhanced radiosensitivity and chemoradiation efficacy in nasopharyngeal carcinoma via a dual-targeted SPION@polymer hybrid nanosensitizer
Science China Materials ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.1038/s41427-023-00484-x
Cisplatin-based nanoparticles show good potential in enhancing the effect of nasopharynx carcinoma (NPC) therapy but are still limited by their low radiation sensitization and poor tumor targeting ability. Herein, an ingenious design of multifunctional superparamagnetic iron oxide nanoparticle (SPION)@polymer hybrid nanosensitizer (SPHN) with enhanced radiosensitization and dual-targeting capability is described. SPHN have a core-shell structure, in which radiosensitizer superparamagnetic iron oxide particle (SPION) and cis-platinum (CDDP) are encapsulated in RGD-conjugated amphiphilic block copolymers. These unique structures endow SPHN with outstanding radiosensitization and tumor targeting abilities. When combined with X-rays, SPHN showed strong promotion of the apoptosis of CNE-1 cells in vitro. In addition, RNA-seq and KEGG enrichment analyses indicated that the PI3K-Akt and TNF signaling pathways were closely related to the molecular mechanism of SPHN in chemoradiotherapy. Furthermore, gene set enrichment analysis (GSEA) revealed that SPHN + X-rays treatment decreased translation initiation pathways and the cytoplasmic translation pathway. Through a combination of radiation and chemotherapy, SPHN can achieve remarkable inhibition of tumor growth in vivo, making this nanotechnology a general platform for the chemoradiation therapy of NPC in the future.
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Supplementary Information
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